N-(1,3-benzothiazol-2-yl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
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Overview
Description
N-(1,3-benzothiazol-2-yl)-2-(2,6-dimethyl-4-morpholinyl)acetamide is an amino acid amide.
Scientific Research Applications
Antimicrobial and Hemolytic Activity
- Compounds related to N-(1,3-benzothiazol-2-yl)-2-(2,6-dimethyl-4-morpholinyl)acetamide demonstrate significant antimicrobial activity. For instance, Gul et al. (2017) synthesized derivatives that showed activity against selected microbial species, with certain compounds exhibiting lower cytotoxicity and potential for biological applications (Gul et al., 2017).
Antitumor Activity
- Yurttaş et al. (2015) investigated derivatives of this compound for antitumor activity. Some derivatives showed considerable anticancer activity against selected cancer cell lines, highlighting their potential in cancer research (Yurttaş et al., 2015).
Antifungal Agents
- Derivatives of this compound were identified as potent antifungal agents. Bardiot et al. (2015) found that specific derivatives showed fungicidal activity against Candida species and broad antifungal activity against various fungi (Bardiot et al., 2015).
Anticonvulsant Properties
- Amir et al. (2012) synthesized derivatives with promising anticonvulsant properties. Morpholino and imidazolyl derivatives in particular were identified as leading compounds in this area (Amir et al., 2012).
Analgesic Activity
- Kaplancıklı et al. (2012) explored the analgesic properties of acetamide derivatives. They found significant decreases in pain responses in animal models, suggesting their potential as analgesics (Kaplancıklı et al., 2012).
Anti-Inflammatory Activity
- Several derivatives of this compound have been shown to possess anti-inflammatory properties. Sunder et al. (2013) synthesized derivatives that demonstrated significant anti-inflammatory activity, with some compounds exhibiting moderate to high effectiveness (Sunder et al., 2013).
Anticholinesterase Agents
- Mohsen et al. (2014) identified certain benzothiazole derivatives as effective anticholinesterase agents, potentially useful in treating conditions like Alzheimer's disease (Mohsen et al., 2014).
Antioxidant Properties
- Koppireddi et al. (2013) found that certain derivatives exhibit antioxidant activities, suggesting a potential role in combating oxidative stress-related diseases (Koppireddi et al., 2013).
Properties
Molecular Formula |
C15H19N3O2S |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(2,6-dimethylmorpholin-4-yl)acetamide |
InChI |
InChI=1S/C15H19N3O2S/c1-10-7-18(8-11(2)20-10)9-14(19)17-15-16-12-5-3-4-6-13(12)21-15/h3-6,10-11H,7-9H2,1-2H3,(H,16,17,19) |
InChI Key |
FVWYHIRBYMNAMA-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CC(=O)NC2=NC3=CC=CC=C3S2 |
Canonical SMILES |
CC1CN(CC(O1)C)CC(=O)NC2=NC3=CC=CC=C3S2 |
solubility |
39 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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